Cas no 933707-20-1 ((2-Ethyl-1,3-thiazol-4-yl)methylamine dihydrochloride Hydrate)

• Product Name: (2-Ethyl-1,3-thiazol-4-yl)methylamine dihydrochloride Hydrate
• CAS No: 933707-20-1
• MF: C₆H₁₀N₂S
• MW: 142.221999645233
• MDL: MFCD13193880
• CID: 1086418
• PubChem ID: 16494967
• Update Time: 2025-05-23

(2-Ethyl-1,3-thiazol-4-yl)methylamine dihydrochloride Hydrate Chemical and Physical Properties

Names and Identifiers

• (2-Ethylthiazol-4-yl)methanamine
• 1-(2-Ethyl-1,3-thiazol-4-yl)methanamine
• AKOS000320888
• Z336081000
• BS-39382
• (2-ethyl-1,3-thiazol-4-yl)methanamine
• SCHEMBL438278
• EN300-72100
• HZZPGOJICYGVTC-UHFFFAOYSA-N
• 2-ethyl-4-thiazolemethanamine
• 933707-20-1
• ALBB-037300
• (2-Ethyl-1,3-thiazol-4-yl)methylamine dihydrochloride Hydrate

• MDL： MFCD13193880
• Inchi： 1S/C6H10N2S/c1-2-6-8-5(3-7)4-9-6/h4H,2-3,7H2,1H3
• InChI Key： HZZPGOJICYGVTC-UHFFFAOYSA-N
• SMILES： S1C=C(CN)N=C1CC

Computed Properties

• Exact Mass: 142.05646950g/mol
• Monoisotopic Mass: 142.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 235.7±15.0 °C at 760 mmHg
• Flash Point: 96.3±20.4 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(2-Ethyl-1,3-thiazol-4-yl)methylamine dihydrochloride Hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2-Ethyl-1,3-thiazol-4-yl)methylamine dihydrochloride Hydrate

Introduction to (2-Ethyl-1,3-thiazol-4-yl)methylamine dihydrochloride Hydrate (CAS No. 933707-20-1)

The compound (2-Ethyl-1,3-thiazol-4-yl)methylamine dihydrochloride Hydrate, identified by its CAS number 933707-20-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a unique structural framework composed of a thiazole ring substituted with ethyl and methylamine groups, has garnered considerable attention due to its potential biological activities and mechanistic insights into its interactions with biological targets.

Thiazole derivatives are well-documented for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the ethyl group at the 2-position and the methylamine moiety at the 4-position of the thiazole core enhances the compound's solubility and bioavailability, making it an attractive candidate for further investigation in drug discovery pipelines. The dihydrochloride hydrate form of this compound ensures stability and ease of handling in both laboratory and industrial settings.

Recent studies have highlighted the importance of thiazole-based compounds in modulating enzyme activity and cellular signaling pathways. For instance, research has demonstrated that certain thiazole derivatives can inhibit kinases and other enzymes involved in cancer progression. The (2-Ethyl-1,3-thiazol-4-yl)methylamine dihydrochloride Hydrate molecule exhibits promising inhibitory effects on several key enzymes, suggesting its potential as a lead compound for developing novel therapeutic agents.

In addition to its enzymatic activity, this compound has shown interesting interactions with nucleic acids and protein structures. High-resolution crystallographic studies have revealed that it can bind to specific pockets on target proteins, thereby modulating their function. Such structural insights are crucial for rational drug design, as they provide a foundation for optimizing binding affinity and selectivity.

The synthesis of (2-Ethyl-1,3-thiazol-4-yl)methylamine dihydrochloride Hydrate involves multi-step organic reactions that highlight the versatility of modern synthetic methodologies. Advanced techniques such as transition-metal catalysis and flow chemistry have been employed to achieve high yields and purity levels. These synthetic approaches not only facilitate large-scale production but also enable the introduction of structural modifications to enhance pharmacological properties.

Preclinical studies have begun to explore the therapeutic potential of this compound in various disease models. Initial results indicate that it may possess neuroprotective effects, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease. Furthermore, its anti-inflammatory properties have been observed in in vitro models, suggesting its utility in managing chronic inflammatory conditions.

The pharmacokinetic profile of (2-Ethyl-1,3-thiazol-4-yl)methylamine dihydrochloride Hydrate is another area of active investigation. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics when administered orally or intravenously. This makes it a promising candidate for further development into an oral therapeutic agent.

The compound's stability under various storage conditions is also a critical factor in its practical application. The dihydrochloride hydrate form demonstrates excellent shelf life when stored at controlled temperatures away from moisture sources. This stability ensures consistent quality and performance across different batches.

Future research directions include exploring the compound's potential in combination therapies with other drugs to enhance efficacy while minimizing side effects. Additionally, computational modeling techniques such as molecular dynamics simulations will be employed to further understand its interactions at the molecular level.

In conclusion, the compound (2-Ethyl-1,3-thiazol-4-yl)methylamine dihydrochloride Hydrate (CAS No. 933707-20-1) represents a significant advancement in pharmaceutical chemistry with broad applications in drug discovery and development. Its unique structural features combined with promising biological activities make it a valuable asset for researchers seeking innovative therapeutic solutions.